Cas no 1374651-37-2 (5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt)

• Product Name: 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt
• CAS No: 1374651-37-2
• MF: C₆H₇BrN₆
• MW: 243.063978433609
• MDL: MFCD22377973
• CID: 2914730
• PubChem ID: 71741501
• Update Time: 2025-10-29

5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt
• 5-Bromo-2-(2H-tetrazol-5-yl)pyridine, ammonia salt
• AKOS037649937
• 1374651-37-2
• Bromo-2-(2h-tetrazol-5-yl)pyridine ammonia salt
• Ammonium 5-(5-bromopyridin-2-yl)tetrazol-2-ide
• 5-BROMO-2-(2H-TETRAZOL-5-YL)PYRIDINE AMMONIA SALT
• azane;5-bromo-2-(2H-tetrazol-5-yl)pyridine
• CS-13918

• MDL： MFCD22377973
• Inchi： 1S/C6H4BrN5.H3N/c7-4-1-2-5(8-3-4)6-9-11-12-10-6;/h1-3H,(H,9,10,11,12);1H3
• InChI Key： VIKBGUZHGSNIJC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1N=NNN=1.N

Computed Properties

• Exact Mass: 241.99200
• Monoisotopic Mass: 241.99156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 70.59000
• LogP: 1.34810

5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt Security Information

• Storage Condition：(BD435138)

Additional information on 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt

Comprehensive Guide to 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt (CAS No. 1374651-37-2)

5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt (CAS No. 1374651-37-2) is a specialized chemical compound widely used in pharmaceutical research, agrochemical development, and material science. This compound, featuring a pyridine core with a tetrazole and bromine substitution, offers unique reactivity and functional properties. Researchers and industries value its versatility in synthesizing novel molecules, particularly in drug discovery and catalysis.

The molecular structure of 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt includes a pyridine ring substituted at the 2-position with a tetrazole group and at the 5-position with a bromine atom. The ammonium salt form enhances its solubility in polar solvents, making it suitable for various synthetic applications. This compound is often sought after for its role in click chemistry, metal-organic frameworks (MOFs), and bioconjugation, aligning with current trends in green chemistry and sustainable synthesis.

In pharmaceutical research, 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt serves as a key intermediate for developing heterocyclic compounds with potential biological activity. Its tetrazole moiety is known to mimic carboxylic acids, improving metabolic stability in drug candidates. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, addressing global health challenges such as infectious diseases and cancer.

The agrochemical industry also benefits from 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt, where it contributes to the synthesis of crop protection agents and herbicides. Its structural features enable the creation of compounds with enhanced efficacy and environmental compatibility, supporting the growing demand for sustainable agriculture solutions. Researchers are exploring its potential in precision farming and biodegradable pesticides, aligning with consumer preferences for eco-friendly products.

Material scientists leverage 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt for developing advanced polymers and coordination complexes. Its ability to form stable ligands with transition metals makes it valuable in creating catalysts for organic transformations. Innovations in renewable energy and carbon capture technologies further drive interest in this compound, as it aids in designing efficient molecular sieves and gas storage materials.

The market for 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt is expanding, fueled by advancements in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand from academic and industrial sectors. Quality control and regulatory compliance remain critical, ensuring the compound's suitability for diverse applications without compromising safety or performance.

For researchers seeking reliable sources of 5-bromo-2-(2H-tetrazol-5-yl)pyridine ammonium salt, verifying CAS No. 1374651-37-2 and supplier credentials is essential. Reputable providers offer detailed technical data sheets and analytical certificates, facilitating seamless integration into experimental workflows. Collaborative efforts between chemists and engineers continue to unlock new possibilities for this versatile compound, reinforcing its importance in modern science and technology.